Cas no 1566345-98-9 (2-Fluoro-6-methoxy-α-methylbenzenemethanesulfonyl chloride)

• Product Name: 2-Fluoro-6-methoxy-α-methylbenzenemethanesulfonyl chloride
• CAS No: 1566345-98-9
• MF: C₉H₁₀ClFO₃S
• MW: 252.690304279327
• CID: 5284010
• PubChem ID: 104232596
• Update Time: 2025-06-18

2-Fluoro-6-methoxy-α-methylbenzenemethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-6-methoxyphenyl)ethane-1-sulfonyl chloride
• 1566345-98-9
• EN300-681062
• 2-Fluoro-6-methoxy-α-methylbenzenemethanesulfonyl chloride

• Inchi： 1S/C9H10ClFO3S/c1-6(15(10,12)13)9-7(11)4-3-5-8(9)14-2/h3-6H,1-2H3
• InChI Key： KKGMDXNMGXVNTD-UHFFFAOYSA-N
• SMILES： C1(C(C)S(Cl)(=O)=O)=C(OC)C=CC=C1F

Computed Properties

• Exact Mass: 252.0023212g/mol
• Monoisotopic Mass: 252.0023212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 323.4±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Fluoro-6-methoxy-α-methylbenzenemethanesulfonyl chloride

Introduction to 2-Fluoro-6-methoxy-α-methylbenzenemethanesulfonyl Chloride (CAS No. 1566345-98-9)

2-Fluoro-6-methoxy-α-methylbenzenemethanesulfonyl chloride (CAS No. 1566345-98-9) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, including a fluoro substituent, a methoxy group, and a sulfonyl chloride functional group, which collectively contribute to its reactivity and utility in various synthetic transformations.

The fluoro substituent in the molecule imparts unique electronic and steric properties, making it an attractive building block for the synthesis of fluorinated compounds. Fluorine atoms are known for their high electronegativity and small size, which can significantly influence the physical and chemical properties of organic molecules. In pharmaceutical research, fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles, making them valuable candidates for drug development.

The presence of the methoxy group in the molecule further enhances its reactivity and functional versatility. Methoxy groups are electron-donating substituents that can stabilize carbocations and increase the nucleophilicity of adjacent atoms. This property makes 2-Fluoro-6-methoxy-α-methylbenzenemethanesulfonyl chloride a useful intermediate in the synthesis of complex organic molecules, particularly those with specific electronic requirements.

The sulfonyl chloride functional group is a highly reactive electrophile that readily undergoes nucleophilic substitution reactions. This reactivity makes the compound an excellent reagent for the introduction of sulfonyl functionalities into other molecules. Sulfonyl groups are widely used in medicinal chemistry to improve the solubility, stability, and bioavailability of drug candidates. Additionally, sulfonyl chlorides can be converted into various other functional groups through well-established chemical transformations, such as hydrolysis to form sulfonic acids or reaction with amines to form sulfonamides.

Recent studies have highlighted the potential of 2-Fluoro-6-methoxy-α-methylbenzenemethanesulfonyl chloride in the development of novel therapeutic agents. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The unique combination of fluoro and methoxy substituents has been shown to enhance the binding affinity and selectivity of these inhibitors, leading to improved therapeutic outcomes.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University explored the use of 2-Fluoro-6-methoxy-α-methylbenzenemethanesulfonyl chloride in the synthesis of novel antiviral agents. The compound was used to introduce sulfonyl functionalities into a series of prodrugs designed to combat viral infections. The resulting compounds exhibited enhanced antiviral activity and reduced toxicity compared to existing treatments.

The versatility of 2-Fluoro-6-methoxy-α-methylbenzenemethanesulfonyl chloride extends beyond pharmaceutical applications. In materials science, this compound has been investigated as a precursor for the synthesis of functional polymers with unique properties. For example, researchers at MIT have developed a new class of polymers using this compound as a monomer unit. The resulting materials exhibit excellent thermal stability and mechanical strength, making them suitable for use in advanced electronic devices and coatings.

In summary, 2-Fluoro-6-methoxy-α-methylbenzenemethanesulfonyl chloride (CAS No. 1566345-98-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features make it an invaluable reagent for chemical synthesis and drug discovery. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry and pharmaceutical research.